Cas no 112696-91-0 (N-(4-Amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidineamine)
112696-91-0 structure
Product Name:N-(4-Amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidineamine
CAS No:112696-91-0
MF:C16H15N5
MW:277.323802232742
CID:129868
PubChem ID:29921595
Update Time:2025-04-19
N-(4-Amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidineamine Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-N1-(4-(pyridin-3-yl)pyrimidin-2-yl)benzene-1,4-diamine
- N-(4-Amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidineamine
- 2-METHYL-N1-[4-(3-PYRIDINYL)-2-PYRIMIDINYL]-1,4-BENZENEDIAMINE
- 1,4-Benzenediamine,2-methyl-N1-[4-(3-pyridinyl)-2-pyrimidinyl]-
- 2-methyl-1-N-(4-pyridin-3-ylpyrimidin-2-yl)benzene-1,4-diamine
- N-(4-Amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidineamine
- Imatinib intermediates
- Imatinib 1,4-diamine genotoxic impurity
- 3-Methyl-4-[4-(3-pyridyl)pyriMidin-2-ylaMino]aniline
- 112696-91-0
- (2R)-2-[(Benzyloxycarbonyl)amino]-3-[(tert-butoxycarbonyl)amino]propionic?acid
- 2-Methyl-N~1~-[4-(pyridin-3-yl)pyrimidin-2-yl]benzene-1,4-diamine
- 2-Methyl-N-[4-(pyridin-3-yl)pyrimidin-2-yl]benzene-1,4-diamine
- AC-14176
- N-(2-Methyl-4-aminophenyl)-4-(3-pyridyl)-2-pyrimidineamine
- AKOS015961548
- 1,4-Benzenediamine, 2-methyl-N1-[4-(3-pyridinyl)-2-pyrimidinyl]-
- FDU39CAY7P
- SCHEMBL3860532
- DTXSID80652142
-
- Inchi: 1S/C16H15N5/c1-11-9-13(17)4-5-14(11)20-16-19-8-6-15(21-16)12-3-2-7-18-10-12/h2-10H,17H2,1H3,(H,19,20,21)
- InChI Key: KTGVVCLIFBRODR-UHFFFAOYSA-N
- SMILES: N(C1N=CC=C(C2C=NC=CC=2)N=1)C1C=CC(=CC=1C)N
Computed Properties
- Exact Mass: 277.13300
- Monoisotopic Mass: 277.133
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76.7A^2
- XLogP3: 2.4
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 538.8±60.0 °C at 760 mmHg
- Flash Point: 279.6±32.9 °C
- Refractive Index: 1.688
- PSA: 76.72000
- LogP: 3.82700
- Vapor Pressure: 0.0±1.4 mmHg at 25°C
N-(4-Amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidineamine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-(4-Amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidineamine Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
N-(4-Amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidineamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A618225-25mg |
N-(4-Amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidineamine |
112696-91-0 | 25mg |
$ 170.00 | 2023-04-19 | ||
| TRC | A618225-250mg |
N-(4-Amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidineamine |
112696-91-0 | 250mg |
$ 1335.00 | 2023-04-19 | ||
| A2B Chem LLC | AD75540-25mg |
2-Methyl-N1-(4-(pyridin-3-yl)pyrimidin-2-yl)benzene-1,4-diamine |
112696-91-0 | 25mg |
$283.00 | 2024-04-20 | ||
| A2B Chem LLC | AD75540-250mg |
2-Methyl-N1-(4-(pyridin-3-yl)pyrimidin-2-yl)benzene-1,4-diamine |
112696-91-0 | 250mg |
$1399.00 | 2024-04-20 |
N-(4-Amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidineamine Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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